α-​D-​Glucopyranose

• CAS No.: 492-62-6
• Product Name: α-​D-​Glucopyranose
• Molecular Formula: C6H12O6
• Molecular Weight: 180.16 g/mol
• IUPAC Name: (2S,3R,4S,5S,6R)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol
• Standard InChI: InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3-,4+,5-,6+/m1/s1
• Standard InChIKey: WQZGKKKJIJFFOK-DVKNGEFBSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O)O)O)O)O
• SMILES: C(C1C(C(C(C(O1)O)O)O)O)O
• Canonical SMILES: C(C1C(C(C(C(O1)O)O)O)O)O
• Appearance: Powder
• Density: Relative density (water = 1): 1.56
• Melting Point: 133.0 °C; 146°C; 146 °C
• Physical Description: Solid; WHITE POWDER. SWEET TASTE.
• Description: Alpha-D-Glucose, also known as alpha-dextrose or alpha-D-GLC, belongs to the class of organic compounds known as hexoses. These are monosaccharides in which the sugar unit is a is a six-carbon containing moeity. Alpha-D-Glucose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Alpha-D-Glucose has been found in human epidermis and intestine tissues, and has also been detected in multiple biofluids, such as feces and saliva. Within the cell, Alpha-D-glucose is primarily located in the cytoplasm. Alpha-D-Glucose exists in all eukaryotes, ranging from yeast to humans. Alpha-D-Glucose participates in a number of enzymatic reactions. In particular, Alpha-D-Glucose can be converted into glucose 6-phosphate through the action of the enzyme hexokinase-2. Furthermore, Alpha-D-Glucose can be converted into Beta-D-glucose through the action of the enzyme aldose 1-epimerase. Furthermore, Alpha-D-Glucose can be biosynthesized from sorbitol; which is mediated by the enzyme aldose reductase. Finally, Alpha-D-Glucose can be converted into glucose 6-phosphate; which is mediated by the enzyme hexokinase-2. In humans, Alpha-D-glucose is involved in the starch and sucrose metabolism pathway, the glycolysis pathway, the triosephosphate isomerase pathway, and the glycogenosis, type ic pathway. Alpha-D-Glucose is also involved in several metabolic disorders, some of which include the fructosuria pathway, the glycogen storage disease type 1A (GSD1a) or von gierke disease pathway, the galactosemia pathway, and the mucopolysaccharidosis vi. sly syndrome pathway. Outside of the human body, Alpha-D-glucose can be found in a number of food items such as loganberry, black salsify, lentils, and potato. This makes Alpha-D-glucose a potential biomarker for the consumption of these food products.; Amylose is a glucan composed of unbranched chains of D-glucopyranose residues in alpha(1->4) glycosidic linkage. The number of repeated glucose subunits (n) is usually in the range of 300 to 3000, but can be many thousands. One of the two components of starch (the other, 70-80%, being amylopectin). Cf. linear maltodextrin, in which the chain length is typically between 3 and 17 glucose units. It has a role as a plant metabolite, an Escherichia coli metabolite and a mouse metabolite.
• Solubility: 500 mg/mL at 20 °C; Solubility in water: soluble
• Synonyms: α-D-Glucose; α-Dextrose; α-Glucose
• Vapor Pressure: 8.02e-14 mmHg
• PubChem Compound: 79025
• Last Modified: Nov 11 2021